Propanoyl fluoride, 3,3,3-trifluoro-2-(trifluoromethyl)-

• CAS RN: 382-22-9
• Molecular Formula: C4HF7O
• Molecular Weight: 198.04 g/mol
• IUPAC Name: 3,3,3-trifluoro-2-(trifluoromethyl)propanoyl fluoride
• InChI: InChI=1S/C4HF7O/c5-2(12)1(3(6,7)8)4(9,10)11/h1H
• InChI Key: PNIDBKALSVNXJB-UHFFFAOYSA-N
• Canonical SMILES: C(C(=O)F)(C(F)(F)F)C(F)(F)F

Description

Propanoyl fluoride, 3,3,3-trifluoro-2-(trifluoromethyl)- is a useful research compound. Its molecular formula is C4HF7O and its molecular weight is 198.04 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The above ethyl ether, 43 g (0.175 mol), in a 100 ml flask equipped as described in Example 6 was mixed with 1 g (0.0075 mol) of AlCl3. The mixture was refluxed for 17 hours. Material condensed in the attached Dry Ice-acetone trap was combined with residual material in the flask and distilled in a low-temperature still. An amount of 30.8 g of unreacted (CF3)2CHCF2OC2H5 was recovered, together with 9.1 g (26.3% yield) of (CF3)2CHCOF, 2.2 g of C2H5F and 0.1 g of (CF3)2CHCOCl. No improvement in product yield was obtained when the reactants were heated in a sealed tube at 120° for 4 hours.

Synthesis routes and methods II

Procedure details

The above methyl ether, 48.5 g (0.209 mol), and 1 g of AlCl3 were refluxed together for 15 hours and treated as described in Comparative Example 1. An amount of 43.8 g of unreacted (CF3)2CHCF2OCH3 was recovered, together with 1.1 g of (CF3)2CHCOF (2.7% yield) and 0.75 g of CH3F. No improvement in product was obtained when the reactants were heated in a sealed tube at 120° for 4 hours.